Cas no 136612-73-2 (Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[2-methyl-)

Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[2-methyl- structure

136612-73-2 structure

Product Name:Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[2-methyl-

CAS No:136612-73-2

MF:C₁₈H₁₆

MW:232.319644927979

CID:1241299

PubChem ID:71341441

Update Time:2025-04-20

Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[2-methyl- Chemical and Physical Properties

Names and Identifiers

- 1-methyl-2-[4-(2-methylphenyl)but-1-en-3-ynyl]benzene
- DTXSID00768370
- 1,1'-(But-1-en-3-yne-1,4-diyl)bis(2-methylbenzene)
- 136612-73-2
- Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[2-methyl-
- Inchi： 1S/C18H16/c1-15-9-3-5-11-17(15)13-7-8-14-18-12-6-4-10-16(18)2/h3-7,9-13H,1-2H3
- InChI Key： SQWUSYGUMIFEIJ-UHFFFAOYSA-N
- SMILES： C1(C)C=CC=CC=1C=CC#CC1C=CC=CC=1C

Computed Properties

Exact Mass: 232.12528
Monoisotopic Mass: 232.125200510g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 5.3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[2-methyl- Production Method

Production Method 1

766-47-2

136612-73-2

381723-17-7

136612-95-8

87226-88-8

Reaction Conditions

1.1 Catalysts: Zinc , 1,4-Bis(diphenylphosphino)butane , Bis(triphenylphosphine)nickel dichloride Solvents: Acetonitrile ; 7 min, 80 °C
1.2 Solvents: Acetonitrile ; 25 °C; 12 h, 25 °C

Reference

Regioselectively switchable alkyne cyclotrimerization catalyzed by a Ni(II)/bidentate P-ligand/Zn system with ZnI2 as an additive

Fan, Jiang-Tao; et al, Organic Chemistry Frontiers, 2022, 9(9), 2357-2367